![molecular formula C11H9N3S B3830968 1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine](/img/structure/B3830968.png)
1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine
Overview
Description
1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine is a heterocyclic compound that has been the focus of scientific research due to its potential applications in medicinal chemistry. This compound is also known as MTIP and has been shown to have promising biological activity as a selective inhibitor of the G protein-coupled receptor CXCR4.
Mechanism of Action
The mechanism of action of 1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine involves the inhibition of CXCR4, which is a chemokine receptor that is involved in the migration and homing of immune cells. By inhibiting CXCR4, this compound can potentially modulate immune response and hematopoiesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the migration of immune cells such as T cells and monocytes, which can potentially modulate immune response. In addition, this compound has been shown to induce apoptosis in cancer cells, which can potentially be used as a therapeutic agent for cancer treatment.
Advantages and Limitations for Lab Experiments
The advantages of using 1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine in lab experiments include its selectivity for CXCR4 and its potential applications in medicinal chemistry. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its biological activity.
Future Directions
There are several future directions for research on 1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine. These include further investigation of its mechanism of action, the development of new synthetic methods for this compound, and the evaluation of its potential applications in medicinal chemistry. In addition, the potential use of this compound as a therapeutic agent for cancer treatment warrants further investigation.
Scientific Research Applications
1-methyl-2-(2-thienyl)-1H-imidazo[4,5-c]pyridine has been the focus of scientific research due to its potential applications in medicinal chemistry. This compound has been shown to have promising biological activity as a selective inhibitor of the G protein-coupled receptor CXCR4, which is involved in various physiological processes such as immune response and hematopoiesis.
properties
IUPAC Name |
1-methyl-2-thiophen-2-ylimidazo[4,5-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3S/c1-14-9-4-5-12-7-8(9)13-11(14)10-3-2-6-15-10/h2-7H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOHHOFMDLJDFTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=NC=C2)N=C1C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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